- Synthesis and Evaluation of Benzophenone O-Glycosides as α-Glucosidase Inhibitors, Archiv der Pharmazie (Weinheim, 2012, 345(10), 771-783
Cas no 943989-68-2 (Iriflophenone 2-O-alpha-L-rhamnopyranoside)
943989-68-2 structure
Product Name:Iriflophenone 2-O-alpha-L-rhamnopyranoside
CAS No:943989-68-2
MF:C19H20O9
MW:392.356706619263
CID:837570
PubChem ID:74326453
Update Time:2024-10-25
Iriflophenone 2-O-alpha-L-rhamnopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Iriflophenone 2-O-alpha-L-rhamnopyranoside
- 3,5-Dihydroxy-2-(4-hydroxybenzoyl)phenyl 6-deoxy-α-L-mannopyranos ide
- IRIFLOPHENONE 2-ORHAMNOSIDE
- Iriflophenone 2-O-rhamnoside
- 4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl acetate
- Acetic acid,4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydro-picen-3-yl ester
- Urs-12-en-3-yl acetate
- [2-[(6-Deoxy-α-L-mannopyranosyl)oxy]-4,6-dihydroxyphenyl](4-hydroxyphenyl)methanone (ACI)
- L
- Iriflophenone 2-O-a-L-rhamnoside
- Iriflophenone 2-O-α-rhamnoside
- FS-9188
- AKOS032962330
- HY-N4009
- A-rhamnoside
- Iriflophenone 2-O-
- 943989-68-2
- CS-0024423
- [2,4-Dihydroxy-6-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]-(4-hydroxyphenyl)methanone
- A859441
- B0005-157103
- [ "" ]
-
- Inchi: 1S/C19H20O9/c1-8-15(23)17(25)18(26)19(27-8)28-13-7-11(21)6-12(22)14(13)16(24)9-2-4-10(20)5-3-9/h2-8,15,17-23,25-26H,1H3/t8-,15-,17+,18+,19-/m0/s1
- InChI Key: BDUFDLBIUJUAJE-KONKAKAUSA-N
- SMILES: C(C1C=CC(O)=CC=1)(C1=C(O)C=C(O)C=C1O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)=O
Computed Properties
- Exact Mass: 392.11100
- Monoisotopic Mass: 392.11073221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 157Ų
- XLogP3: 1.1
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 545.6±45.0 °C at 760 mmHg
- Flash Point: 237.2±28.8 °C
- PSA: 156.91000
- LogP: 0.24070
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
Iriflophenone 2-O-alpha-L-rhamnopyranoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Iriflophenone 2-O-alpha-L-rhamnopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCS-079-20 mg |
Iriflophenone 2-O-alpha-L-rhamnopyranoside |
943989-68-2 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I15770-5mg |
3,5-Dihydroxy-2-(4-hydroxybenzoyl)phenyl 6-deoxy-α-L-mannopyranos ide |
943989-68-2 | ,HPLC≥98% | 5mg |
¥4000.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3870-1 mg |
Dimethylmatairesinol |
943989-68-2 | 1mg |
¥2035.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3870-5 mg |
Iriflophenone 2-O-Rhamnoside |
943989-68-2 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN3870-1 mL * 10 mM (in DMSO) |
Iriflophenone 2-O-Rhamnoside |
943989-68-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2,860 | 2023-07-11 | |
| TargetMol Chemicals | TN3870-5mg |
Iriflophenone 2-O-Rhamnoside |
943989-68-2 | 5mg |
¥ 2760 | 2024-07-24 | ||
| TargetMol Chemicals | TN3870-1 mL * 10 mM (in DMSO) |
Iriflophenone 2-O-Rhamnoside |
943989-68-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| DC Chemicals | DCS-079-20mg |
Iriflophenone 2-O-alpha-L-rhamnopyranoside |
943989-68-2 | >98%, Standard References Grade | 20mg |
$280.0 | 2023-09-15 | |
| A2B Chem LLC | AI63106-1mg |
Iriflophenone 2-O-rhamnoside |
943989-68-2 | >98% | 1mg |
$599.00 | 2023-12-29 | |
| Ambeed | A795584-5mg |
Iriflophenone 2-O-rhamnoside |
943989-68-2 | 98+% | 5mg |
$285.0 | 2025-04-15 |
Iriflophenone 2-O-alpha-L-rhamnopyranoside Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Acetic acid , Palladium Solvents: Ethyl acetate ; 4 h, 1 atm, rt
1.2 Reagents: Sodium methoxide Solvents: Methanol , Dichloromethane ; 30 min, rt
1.3 Reagents: Dowex ; pH 7
1.2 Reagents: Sodium methoxide Solvents: Methanol , Dichloromethane ; 30 min, rt
1.3 Reagents: Dowex ; pH 7
Reference
Iriflophenone 2-O-alpha-L-rhamnopyranoside Raw materials
Iriflophenone 2-O-alpha-L-rhamnopyranoside Preparation Products
Iriflophenone 2-O-alpha-L-rhamnopyranoside Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
943989-68-2 (Iriflophenone 2-O-alpha-L-rhamnopyranoside) Related Products
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